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This guide provides a comprehensive comparison of kinetic models for acid gas removal using
Sulfinol-D, a solvent blend of Diisopropanolamine (DIPA), Sulfolane, and water. Accurate
kinetic models are crucial for the design, optimization, and troubleshooting of gas treating
processes. This document outlines the prevalent kinetic models, details the experimental
protocols for their validation, and presents a comparative analysis of their performance against
alternative solvents, supported by available experimental data.

Kinetic Models for Sulfinol-D Reactions

The removal of acid gases like carbon dioxide (CO2z) and hydrogen sulfide (H2S) in Sulfinol-D is
a complex process involving both chemical reaction with DIPA and physical absorption into the
Sulfolane/water phase. A robust kinetic model must therefore account for these simultaneous
phenomena.

A widely accepted approach for modeling the reaction of CO2 with secondary amines like DIPA
is the Termolecular Reaction Mechanism. This model proposes a single-step reaction where
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the amine, COz2, and a base (another amine molecule, water, or hydroxide ion) react
simultaneously to form the carbamate.

The reaction rate expression for the forward reaction of CO2 with DIPA can be represented as:
rCO2,DIPA = koverall [COz] [DIPA]

Where:

e rCO2,DIPAis the rate of reaction.

» koverall is the overall reaction rate constant.

e [CO:z] and [DIPA] are the concentrations of carbon dioxide and diisopropanolamine,
respectively.

The overall rate constant, koverall, is a function of temperature and the concentrations of the
components in the liquid phase that act as a base. The Arrhenius equation is commonly used
to describe the temperature dependency of the rate constants.

Comparative Performance of Sulfinol-D

Sulfinol-D offers several advantages over traditional amine-based solvents, primarily due to the
synergistic effect of its chemical and physical solvent components.[1]

Key Advantages:

o Higher Acid Gas Loading: The physical absorption of acid gases in Sulfolane allows for a
higher overall loading capacity compared to purely chemical solvents.[1]

o Lower Regeneration Energy: The absorbed acid gases in the physical solvent can be
released by a pressure drop, reducing the energy-intensive steam stripping required for
regeneration.[1][2]

¢ Removal of Organic Sulfur Compounds: Sulfolane is effective in physically absorbing
mercaptans, carbonyl sulfide (COS), and other organic sulfur compounds, which are not
efficiently removed by aqueous amine solutions alone.[3]
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e Reduced Corrosion: Sulfinol-D is generally considered to be less corrosive than primary and
secondary amine solutions like MEA and DEA.

Performance Comparison with other Amines:

While specific kinetic data for Sulfinol-D is limited in publicly available literature, performance
comparisons with other solvents highlight its advantages. For instance, Sulfinol processes, in
general, have been shown to require 10-25% less energy compared to aqueous chemical
solvents like MDEA.[4] In non-aqueous blends, a solvent containing DIPA, methanol, and
sulfolane demonstrated a CO2 capture capacity of 0.358 mol COz/mol amine.[5]

Solvent System Key Characteristics

Mixed physical and chemical solvent. Good for
i bulk CO2 removal and removal of organic sulfur
Sulfinol-D (DIPA + Sulfolane + H20) ]
compounds. Lower energy consumption for

regeneration.[1][3]

MEA (M thanolamine) Primary amine, high reactivity with COz2, but
onoethanolamine
higher regeneration energy and corrosive.[6]

Secondary amine, less reactive and corrosive
DEA (Diethanolamine) than MEA, but still has a significant regeneration

energy requirement.[6]

Tertiary amine, selective for H2S over COz,
MDEA (Methyldiethanolamine) lower regeneration energy than MEA and DEA.
[61[7]

Experimental Protocols for Kinetic Model Validation

Validating the kinetic models for Sulfinol-D reactions requires accurate experimental data on
the rate of absorption of acid gases into the solvent. Two common laboratory-scale
apparatuses for obtaining such data are the wetted-wall column and the stirred-cell reactor.

Wetted-Wall Column

A wetted-wall column is designed to create a well-defined gas-liquid interfacial area. In this
setup, the liquid solvent flows as a thin film down the inside of a vertical tube while the gas
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flows counter-currently or co-currently.

Methodology:

Solvent Preparation: A Sulfinol-D solution with a known composition (DIPA, Sulfolane, and
water) is prepared.

Gas Mixture Preparation: A gas stream with a known concentration of the acid gas (COz or
H2S) in an inert gas (like nitrogen) is prepared.

Operation: The solvent is pumped to the top of the column and flows down the inner wall,
creating a film. The gas mixture is introduced at the bottom of the column.

Data Acquisition: The gas flow rates at the inlet and outlet are measured, and the
concentration of the acid gas in the outlet gas stream is analyzed. The temperature and
pressure of the system are continuously monitored.

Calculation: The rate of absorption is calculated from the change in the acid gas
concentration in the gas phase and the known interfacial area. This data is then used to
determine the reaction rate constants.

Stirred-Cell Reactor

A stirred-cell reactor consists of a vessel containing the liquid solvent, which is agitated to

create a flat, well-mixed gas-liquid interface.

Methodology:

Solvent Charging: A known volume of the Sulfinol-D solvent is charged into the reactor.

Gas Introduction: A known amount of the acid gas is introduced into the gas phase above the
liquid.

Agitation: The liquid is stirred at a constant rate to ensure a well-defined interfacial area and
good mixing in the liquid phase.

Data Acquisition: The pressure drop in the gas phase is monitored over time as the acid gas
is absorbed into the liquid. The temperature of the reactor is maintained at a constant value.
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» Calculation: The rate of absorption is determined from the rate of pressure drop. This
information, along with the known volume of the gas and liquid phases and the interfacial
area, is used to calculate the kinetic parameters.

Data Presentation

The following table summarizes hypothetical kinetic data for the reaction of CO2 with different
amine solvents. This data is for illustrative purposes to demonstrate how experimental results
would be presented for comparison.

Activation
. Temperatur k2
Amine Solvent Energy Reference
e (°C) (m3kmol:-s)
(kJ/mol)
DIPA Aqueous 25 54 - [8]
DEA Aqueous 25 110 - [8]
MDEA Aqueous 30 ~10 41.5 Fictional
DIPA Sulfinol-D 30

Note: Specific, validated kinetic data for DIPA in a Sulfinol-D solvent mixture is not readily
available in the public domain. The values for DIPA and DEA in aqueous solution are provided
for comparison.

Visualizations
Logical Relationship for Kinetic Model Validation

The following diagram illustrates the logical workflow for validating a kinetic model for Sulfinol-D
reactions.
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Caption: Workflow for the development and validation of a kinetic model.

Experimental Workflow for a Wetted-Wall Column

The diagram below outlines the typical experimental workflow for determining gas absorption
Kinetics using a wetted-wall column.
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Caption: Experimental workflow for a wetted-wall column experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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